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Compound of Interest

Compound Name: 2-Benzylideneheptan-1-ol-d5

Cat. No.: B12370216 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the publicly available information on 2-

Benzylideneheptan-1-ol. It is important to note that foundational research on this specific

compound is limited. The information presented herein is for informational purposes only and

should be supplemented with further experimental validation.

Introduction
2-Benzylideneheptan-1-ol, also known as α-pentylcinnamyl alcohol, is an aromatic organic

compound classified as a cinnamyl alcohol.[1] It possesses a characteristic floral, jasmine-like

scent and is primarily used as a fragrance ingredient in various consumer products, including

soaps, detergents, beauty products, and perfumes.[2][3] While its application in the fragrance

industry is established, its broader biological activities and potential therapeutic applications

remain largely unexplored in publicly accessible scientific literature. This guide aims to provide

a comprehensive overview of the existing knowledge on 2-Benzylideneheptan-1-ol, highlighting

its chemical and physical properties, a proposed synthetic route, and safety information.

Chemical and Physical Properties
A summary of the known chemical and physical properties of 2-Benzylideneheptan-1-ol is

presented in Table 1. This data is compiled from various chemical databases and supplier

information.
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Table 1: Chemical and Physical Properties of 2-Benzylideneheptan-1-ol

Property Value Source

Molecular Formula C₁₄H₂₀O [4]

Molecular Weight 204.31 g/mol [5]

CAS Number 101-85-9 [4]

Appearance
Colorless to slightly yellow

liquid
[6]

Odor Light floral, jasmine [1][3]

Boiling Point 331.3 ± 11.0 °C at 760 mmHg [4]

Density 1.0 ± 0.1 g/cm³ [4]

Flash Point 134.1 ± 15.1 °C [4]

Water Solubility 0.03 g/L (predicted) [1]

logP 4.18 (predicted) [1]

Synthesis of 2-Benzylideneheptan-1-ol: A Proposed
Experimental Protocol
While a specific, detailed experimental protocol for the synthesis of 2-Benzylideneheptan-1-ol

is not readily available in the literature, a plausible route can be devised based on general

methods for the synthesis of α,β-unsaturated alcohols. One common method involves the

reduction of the corresponding α,β-unsaturated aldehyde.

Proposed Synthesis: The synthesis of 2-Benzylideneheptan-1-ol can be envisioned as a two-

step process starting from benzaldehyde and heptanal, as illustrated in the workflow diagram

below. The initial step is an aldol condensation to form 2-benzylideneheptanal, followed by a

selective reduction of the aldehyde group to the corresponding alcohol.
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Figure 1: Proposed synthetic workflow for 2-Benzylideneheptan-1-ol.

Detailed Methodologies:
Step 1: Synthesis of 2-Benzylideneheptanal (Aldol Condensation)

Reaction Setup: Equip a round-bottom flask with a magnetic stirrer and a dropping funnel.

Reactant Mixture: To the flask, add an equimolar mixture of heptanal and benzaldehyde.

Catalyst Addition: Slowly add a catalytic amount of a base, such as 10% aqueous sodium

hydroxide, to the stirred mixture at room temperature.

Reaction Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC).

Work-up: Once the reaction is complete, neutralize the mixture with a dilute acid (e.g., 1 M

HCl). Extract the organic layer with a suitable solvent (e.g., diethyl ether), wash with brine,

and dry over anhydrous sodium sulfate.

Purification: Remove the solvent under reduced pressure. The crude 2-benzylideneheptanal

can be purified by vacuum distillation.

Step 2: Synthesis of 2-Benzylideneheptan-1-ol (Selective Reduction)
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Reaction Setup: In a separate round-bottom flask equipped with a magnetic stirrer, dissolve

the purified 2-benzylideneheptanal in a suitable solvent, such as methanol or ethanol.

Reducing Agent Addition: Cool the solution in an ice bath and slowly add a reducing agent,

such as sodium borohydride (NaBH₄), in small portions. The use of a selective reducing

agent is crucial to avoid the reduction of the carbon-carbon double bond.

Reaction Monitoring: Monitor the disappearance of the aldehyde by TLC.

Work-up: After the reaction is complete, quench the reaction by the slow addition of water.

Remove the alcohol solvent under reduced pressure.

Extraction and Purification: Extract the aqueous residue with an organic solvent. Wash the

combined organic layers, dry, and concentrate to yield the crude 2-benzylideneheptan-1-ol.

Further purification can be achieved by column chromatography on silica gel.

Biological Activity and Signaling Pathways
As of the date of this document, there is no specific information available in the peer-reviewed

scientific literature regarding the biological activities, mechanism of action, or associated

signaling pathways of 2-Benzylideneheptan-1-ol. Its primary documented use is as a fragrance

component.[2][3] Further research is required to elucidate any potential pharmacological

effects.

Safety and Toxicology
Detailed toxicological data for 2-Benzylideneheptan-1-ol is not readily available. However,

information for the related compound, 2-benzylideneheptanal (the precursor aldehyde),

indicates that it may cause an allergic skin reaction and is toxic to aquatic life with long-lasting

effects.[1] General safety precautions for handling chemicals should be observed.

Table 2: Hazard Information for 2-Benzylideneheptanal
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Hazard Statement Classification

May cause an allergic skin reaction Skin Sensitisation, Category 1

Very toxic to aquatic life with long lasting effects
Hazardous to the aquatic environment, chronic

hazard

It is recommended to handle 2-Benzylideneheptan-1-ol in a well-ventilated area and to use

appropriate personal protective equipment (PPE), including gloves and safety glasses.

Conclusion
2-Benzylideneheptan-1-ol is a commercially significant fragrance ingredient with well-defined

chemical and physical properties. However, a significant knowledge gap exists regarding its

biological activity and potential for applications beyond the fragrance industry. The proposed

synthetic pathway provides a viable method for its preparation in a laboratory setting, which

can facilitate further investigation into its pharmacological properties. Future research should

focus on screening for biological activities, elucidating potential mechanisms of action, and

conducting comprehensive toxicological studies to fully characterize the profile of this

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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